Cas no 1492218-05-9 (2-Oxiranecarboxylic acid, 3-methyl-3-(2-methylphenyl)-, ethyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3-methyl-3-(2-methylphenyl)-, ethyl ester
• CAS No: 1492218-05-9
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5273485
• Update Time: 2025-05-20

2-Oxiranecarboxylic acid, 3-methyl-3-(2-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-3-(2-methylphenyl)oxirane-2-carboxylate
• 2-Oxiranecarboxylic acid, 3-methyl-3-(2-methylphenyl)-, ethyl ester

• Inchi： 1S/C13H16O3/c1-4-15-12(14)11-13(3,16-11)10-8-6-5-7-9(10)2/h5-8,11H,4H2,1-3H3
• InChI Key： BPEPZCSHFUUUDI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C1(C)C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• XLogP3: 2.3
• Topological Polar Surface Area: 38.8

Additional information on 2-Oxiranecarboxylic acid, 3-methyl-3-(2-methylphenyl)-, ethyl ester

Introduction to 2-Oxiranecarboxylic Acid, 3-Methyl-3-(2-Methylphenyl)-, Ethyl Ester (CAS No. 1492218-05-9)

The compound 2-Oxiranecarboxylic acid, 3-methyl-3-(2-methylphenyl)-, ethyl ester, with the CAS registry number CAS No. 1492218-05-9, is a significant molecule in the field of organic chemistry and has garnered attention due to its unique structural properties and potential applications in various industries. This compound belongs to the class of esters derived from oxirane carboxylic acids, which are known for their versatility in chemical synthesis and reactivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging both traditional organic synthesis techniques and modern catalytic processes. The structure of 2-Oxiranecarboxylic acid, 3-methyl-3-(2-methylphenyl)-, ethyl ester comprises a three-membered epoxide ring (oxirane) fused with a carboxylic acid moiety and an ethyl ester group. The presence of a methyl group and a substituted phenyl group introduces steric and electronic effects that influence its chemical reactivity and physical properties.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. Researchers have explored its potential as a building block for constructing bioactive compounds with therapeutic properties. For instance, studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them candidates for drug development.

In addition to its role in drug discovery, ethyl ester derivatives like this compound are also utilized in materials science for the development of advanced polymers and coatings. The epoxide functionality provides opportunities for polymerization reactions, leading to materials with enhanced mechanical properties and thermal stability.

Recent studies have focused on optimizing the synthesis pathways for CAS No. 1492218-05-9. By employing green chemistry principles, such as using biocatalysts or reducing solvent usage, chemists have developed more sustainable methods for producing this compound on an industrial scale.

The structural uniqueness of this compound also makes it a valuable tool in academic research for studying reaction mechanisms and stereochemistry. Its reactivity under various conditions has been extensively investigated, providing insights into the behavior of similar epoxide-containing molecules.

In terms of safety considerations, while handling this compound requires adherence to standard laboratory protocols due to its chemical nature, it is not classified as a hazardous material under current regulations.

In conclusion, 2-Oxiranecarboxylic acid, 3-methyl-3-(2-methylphenyl)-, ethyl ester (CAS No. 1492218-05-9) stands out as a versatile molecule with diverse applications across multiple disciplines. Its continued exploration in both academic and industrial settings promises further innovations in drug development, materials science, and sustainable chemical synthesis.